Cas no 735342-49-1 (N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide)
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
- HMS1757M07
- DTXSID501216861
- 735342-49-1
- N-(2-Cyano-3-methylbutan-2-yl)-2-morpholinoacetamide
- N-(1-Cyano-1,2-dimethylpropyl)-4-morpholineacetamide
- starbld0005456
- AKOS034413439
- EN300-26683217
- Z50118511
-
- Inchi: 1S/C12H21N3O2/c1-10(2)12(3,9-13)14-11(16)8-15-4-6-17-7-5-15/h10H,4-8H2,1-3H3,(H,14,16)
- InChI Key: MPGUMWPBEUXVBU-UHFFFAOYSA-N
- SMILES: O1CCN(CC(NC(C#N)(C)C(C)C)=O)CC1
Computed Properties
- Exact Mass: 239.16337692g/mol
- Monoisotopic Mass: 239.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 65.4Ų
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683217-0.1g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 95.0% | 0.1g |
$427.0 | 2025-03-20 | |
| Enamine | EN300-26683217-0.25g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 95.0% | 0.25g |
$447.0 | 2025-03-20 | |
| Enamine | EN300-26683217-0.5g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 95.0% | 0.5g |
$465.0 | 2025-03-20 | |
| Enamine | EN300-26683217-1g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 90% | 1g |
$485.0 | 2023-09-12 | |
| Enamine | EN300-26683217-2.5g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 95.0% | 2.5g |
$949.0 | 2025-03-20 | |
| Enamine | EN300-26683217-5g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 90% | 5g |
$1406.0 | 2023-09-12 | |
| Enamine | EN300-26683217-10g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 90% | 10g |
$2085.0 | 2023-09-12 | |
| Enamine | EN300-26683217-0.05g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 95.0% | 0.05g |
$407.0 | 2025-03-20 | |
| Enamine | EN300-26683217-1.0g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 95.0% | 1.0g |
$485.0 | 2025-03-20 | |
| Enamine | EN300-26683217-10.0g |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide |
735342-49-1 | 95.0% | 10.0g |
$2085.0 | 2025-03-20 |
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
Research Brief on N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide (CAS: 735342-49-1)
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide (CAS: 735342-49-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyano group and a morpholine moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, mechanism of action, and therapeutic potential, making it a subject of significant interest among researchers.
The primary focus of recent research on N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide has been its role as a modulator of specific biological targets. Preliminary findings suggest that this compound exhibits selective binding affinity towards certain enzymes and receptors, which could be leveraged for the development of novel therapeutics. For instance, studies have indicated its potential as an inhibitor of protein kinases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The morpholine moiety in the compound is believed to contribute to its binding efficiency and pharmacokinetic properties.
In addition to its kinase inhibitory activity, N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide has also been evaluated for its effects on cellular signaling pathways. Recent in vitro and in vivo studies have demonstrated its ability to modulate key signaling cascades, such as the PI3K/AKT and MAPK pathways, which are critical for cell proliferation and survival. These findings underscore the compound's potential as a lead candidate for the development of targeted therapies, particularly in oncology.
Another area of interest is the compound's pharmacokinetic profile. Researchers have conducted extensive studies to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide exhibits favorable bioavailability and metabolic stability, which are essential attributes for a drug candidate. Furthermore, its synthetic accessibility and scalability have been highlighted as advantages for further development.
Despite these promising findings, challenges remain in the development of N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is focused on refining the compound's structure to enhance its selectivity and efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide (CAS: 735342-49-1) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its pharmacological properties, make it a valuable subject of ongoing research. As studies continue to elucidate its mechanism of action and therapeutic potential, this compound may pave the way for the development of novel treatments for a range of diseases. Future research should focus on addressing the current limitations and advancing the compound through preclinical and clinical development.
735342-49-1 (N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)